Cas no 100557-22-0 (1H-Indol-4-amine,1-(phenylsulfonyl)-)

• Product Name: 1H-Indol-4-amine,1-(phenylsulfonyl)-
• CAS No: 100557-22-0
• MF: C₁₄H₁₂N₂O₂S
• MW: 272.322281837463
• CID: 136572
• PubChem ID: 13564155
• Update Time: 2025-04-19

1H-Indol-4-amine,1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-4-amine,1-(phenylsulfonyl)-
• 1-(benzenesulfonyl)indol-4-amine
• 4-Amino-1-(phenylsulfonyl)-indole
• 1-benzenesulfonyl-1H-indol-4-ylamine
• 4-amino-1-(benzenesulfonyl)indole
• 4-amino-1-(phenylsulfonyl)indole
• ACMC-1C6S8
• AG-D-05921
• AGN-PC-00N36V
• CTK3J9069
• SureCN5746143
• SCHEMBL5746143
• DTXSID40543926
• XQPCIFQSPLEMHI-UHFFFAOYSA-N
• AKOS015911573
• 1-(Benzenesulfonyl)-1H-indol-4-amine
• 100557-22-0
• 1-(Phenylsulfonyl)-1H-indol-4-amine

• Inchi： 1S/C14H12N2O2S/c15-13-7-4-8-14-12(13)9-10-16(14)19(17,18)11-5-2-1-3-6-11/h1-10H,15H2
• InChI Key： XQPCIFQSPLEMHI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C=CC2C(=CC=CC1=2)N)(=O)=O

Computed Properties

• Exact Mass: 272.06206
• Monoisotopic Mass: 272.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 73.5Ų

Experimental Properties

• PSA: 65.09
• LogP: 4.12250